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Compound of Interest

Diethyl 3-
Compound Name:
Bromopropylphosphonate

Cat. No.: B014626

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data and
experimental protocols for (3-Bromopropyl)phosphonic acid diethyl ester (CAS No. 1186-10-3).
This compound is a valuable intermediate in organic synthesis, particularly for the introduction
of a phosphonate moiety into molecules, which is of significant interest in the development of
pharmaceuticals and agrochemicals.

Physicochemical Properties

(3-Bromopropyl)phosphonic acid diethyl ester is a colorless to light yellow liquid.[1] Its key
physical and chemical properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b014626?utm_src=pdf-interest
https://m.chemicalbook.com/ProductChemicalPropertiesCB9191228_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C7H16BrOsP [2]
Molecular Weight 259.08 g/mol [3]
CAS Number 1186-10-3 [2]
Density 1.348 g/mL at 25 °C [3]
Boiling Point 94-95 °C at 2 mmHg [1]
Refractive Index (n20/D) 1.4620 [3]
Flash Point >230 °F (>110 °C) [1]

Soluble in acetone, chloroform,
Solubility ethanol, ethyl acetate, and [1]

methanol.

Spectroscopic Characterization Data

Detailed spectroscopic data is crucial for the unambiguous identification and quality control of
(3-Bromopropyl)phosphonic acid diethyl ester.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Chemical Coupling
Nucleus Solvent Shift (6) / Multiplicity Constant Assighment
ppm (J) I Hz
4H, -
H CDCls 4,18 - 4.02 m
OCH2CHs
3.44 t 2H, -CH2Br
2H, P-CH:-
2.22-2.08 m
CH2
1.98-1.83 m 2H, P-CH2-
6H, -
1.35 t
OCH2CHs
JPP.C)=6.5
13C CDCIs 62.0 (d) d -OCH2CHs
Hz
JPC)=4.2
32.8 (d) d -CH2Br
Hz
J(P,C) =
25.1 (d) d P-CH2-
142.3 Hz
J(PC)=18.1
24.6 (d) d P-CH2-CHa2-
Hz
J(P,C)=5.9
16.5 (d) d -OCH2CHs
Hz
sip CDCls 32.3 S

Note: 13C NMR chemical shifts and coupling constants are predicted values and should be

confirmed by experimental data.

Infrared (IR) Spectroscopy

The FT-IR spectrum of (3-Bromopropyl)phosphonic acid diethyl ester (neat) exhibits

characteristic absorption bands corresponding to its functional groups.
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Wavenumber (cm~?) Assignment
2984, 2938, 2909 C-H stretching
1248 P=0 stretching
1055, 1026 P-O-C stretching
965 P-O-C stretching
654 C-Br stretching

Experimental Protocols
Synthesis via Michaelis-Arbuzov Reaction

(3-Bromopropyl)phosphonic acid diethyl ester is synthesized via the Michaelis-Arbuzov reaction
between 1,3-dibromopropane and triethyl phosphite.[4]

Materials:

1,3-dibromopropane

Triethyl phosphite

Round-bottom flask

Distillation apparatus

Heating mantle

Nitrogen or Argon gas supply

Procedure:

o Flame-dry all glassware and allow to cool under an inert atmosphere (Nitrogen or Argon).

e Equip a round-bottom flask with a distillation apparatus to remove the bromoethane
byproduct formed during the reaction.
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e Pre-heat 75 mmol of 1,3-dibromopropane to 140 °C in the reaction flask.[5]

e Add 75 mmol of triethyl phosphite dropwise over a period of 2 hours to the heated 1,3-
dibromopropane.[5]

» After the addition is complete, continue to stir the reaction mixture for an additional hour at
140 °C.[5]

e Monitor the progress of the reaction by Gas Chromatography-Mass Spectrometry (GC-MS).
[5]

e Upon completion of the reaction, allow the mixture to cool to room temperature.

« |solate the pure diethyl (3-bromopropyl)phosphonate by vacuum fractional distillation.[5]

Characterization Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of
deuterated chloroform (CDCIs).

e Instrumentation: A standard NMR spectrometer (e.g., 300 or 400 MHz for *H NMR).
* 'H NMR: Acquire the spectrum with standard parameters.
e 13C NMR: Acquire the spectrum with proton decoupling.

e 31p NMR: Acquire the spectrum with proton decoupling, using 85% H3POa4 as an external
standard.

Fourier-Transform Infrared (FT-IR) Spectroscopy:

o Sample Preparation: As the compound is a liquid, a neat sample can be analyzed directly.
Place a drop of the liquid between two KBr or NaCl plates, or use an Attenuated Total
Reflectance (ATR) accessory.

e Instrumentation: A standard FT-IR spectrometer.
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o Data Acquisition: Record the spectrum over the range of 4000-400 cm~1.
Mass Spectrometry (MS):

o Sample Introduction: Due to its volatility, the sample is well-suited for Gas Chromatography-
Mass Spectrometry (GC-MS) analysis.

« lonization: Electron lonization (El) is a common method for this type of compound.
e Instrumentation: A standard GC-MS system.

Visualizations

The following diagrams illustrate the key processes involved in the synthesis and
characterization of (3-Bromopropyl)phosphonic acid diethyl ester.

Synthesis Purification
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Caption: Synthetic workflow for (3-Bromopropyl)phosphonic acid diethyl ester.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b014626?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

Spectroscopic Analysis
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Caption: Analytical workflow for the characterization of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b014626#3-bromopropyl-phosphonic-acid-diethyl-
ester-characterization-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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